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Compound of Interest

Compound Name:
Magnesium citrate tribasic

nonahydrate

Cat. No.: B12039096

Get Quote

Executive Summary
Trimagnesium dicitrate nonahydrate (

) is the tribasic magnesium salt of citric acid.[1][2] Unlike the 1:1 magnesium citrate salts, this
3:2 stoichiometric compound offers a high elemental magnesium content (~12% w/w) while
maintaining a distinct solubility and stability profile.[1] This guide provides a validated protocol
for its synthesis via aqueous neutralization, emphasizing the thermodynamic control required to
isolate the nonahydrate phase over the anhydrous or dodecahydrate forms.[1]

Structural Chemistry & Coordination
Understanding the crystal lattice is essential for predicting solubility and bioavailability.[1]

Coordination Geometry
While commercial specifications often list the nonahydrate, the structural archetype for neutral

magnesium citrates is best described by the decahydrate structure (
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), solved by Johnson (1965).[1] The nonahydrate is chemically equivalent, often representing a
slightly dehydrated state of this lattice or a distinct polymorph formed under specific drying
conditions.[1]

Magnesium Centers: The lattice contains distinct

centers, typically exhibiting octahedral coordination geometry.[1][3]

Ligand Binding: Citrate anions (

) act as bridging ligands, coordinating to magnesium ions through both carboxylate oxygens
and the hydroxyl group.[1] This bridging creates a coordination polymer network, contributing
to the compound's lower solubility compared to monosodium citrate.[1]

Water of Hydration: The 9-10 water molecules are divided into two classes:[1]

Coordinated Water: Directly bonded to

to complete the octahedral sphere.[1]

Lattice Water: Occupies voids in the crystal lattice, stabilized by hydrogen bonding.[1]

These are the first to leave during thermal dehydration.[1]

Physicochemical Profile
Property Value Notes

Formula Tribasic salt

Molecular Weight 613.25 g/mol ~11.9% Elemental Mg

Appearance White crystalline powder Hygroscopic

Solubility (Water) Sparingly Soluble

~16 g/L at 25°C; Solubility

increases significantly in dilute

acid.[1]

pH (5% Slurry) 5.0 – 9.0
Alkaline character due to

tribasic nature

CAS Number 153531-96-5 Specific for Nonahydrate
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High-Purity Synthesis Protocol
The synthesis relies on a neutralization reaction between Citric Acid and a basic Magnesium

source (Oxide or Carbonate).[1] The critical challenge is controlling the hydration state during

the crystallization and drying phases.[1]

Reaction Mechanism
[1]

Experimental Workflow
Reagents:

Citric Acid Anhydrous (USP Grade): 384.2 g (2.0 mol)[1]

Magnesium Oxide (Light, High Reactivity): 120.9 g (3.0 mol)[1]

Deionized Water: 2.0 L[1]

Protocol:

Dissolution: Dissolve Citric Acid in water at 70°C. Ensure complete dissolution to form a clear

solution.

Neutralization (Exothermic): Slowly add Magnesium Oxide to the citric acid solution.

Critical Control: Maintain temperature < 90°C. Exceeding this may favor the precipitation

of anhydrous or lower-hydrate phases that are difficult to re-hydrate.[1]

Observation: The solution will become turbid as the reaction proceeds and the less soluble

tribasic salt begins to nucleate.[1]

Maturation: Stir the slurry at 80°C for 3-4 hours. This ensures complete reaction of the MgO

and allows for Ostwald ripening of the crystals.[1]

Crystallization: Cool the mixture slowly to 25°C over 4 hours.

Isolation: Filter the white precipitate under vacuum. Wash with a small volume of cold water

to remove unreacted citric acid.[1]
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Drying (Hydrate Control): Dry the wet cake in a convection oven at 70-80°C.

Stop Condition: Monitor weight loss until it corresponds to the theoretical mass of the

nonahydrate.[1] Drying > 100°C will strip lattice water, yielding the anhydrous form.[1]

Process Flow Diagram
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Figure 1: Synthesis workflow for Trimagnesium Dicitrate Nonahydrate emphasizing

temperature control points.[1]

Analytical Validation
To ensure the synthesized product is the correct nonahydrate phase, the following validation

methods are required.

Thermogravimetric Analysis (TGA)
TGA is the definitive method for confirming the hydration state.[1]

Stage 1 (50°C - 150°C): Loss of lattice water.[1] Expect a mass loss of approximately 20-

25%.[1]

Stage 2 (150°C - 200°C): Loss of coordinated water to form the anhydrous salt.[1]

Stage 3 (> 220°C): Decomposition of the citrate backbone (decarboxylation/carbonization),

leaving a residue of MgO.[1]

Validation Criteria: Total weight loss up to 200°C should align with the theoretical water

content of the nonahydrate (~26.4%).

Solubility & pH Testing[1]
Acid Solubility Test: Dissolve 1g of product in 10mL of 1M HCl. The solution should be clear

and colorless, confirming the absence of unreacted MgO (which would dissolve slower) or

insoluble contaminants.[1]

Water Solubility: The product should be sparingly soluble in water.[1][2][4][5][6] If it dissolves

instantly and completely at high concentrations (>10%), it may be the 1:1 magnesium citrate

salt or a mixture, not the pure tribasic nonahydrate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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